N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C16H10Cl2FN3O2/c17-11-2-1-3-12(15(11)18)20-14(23)8-13-21-16(24-22-13)9-4-6-10(19)7-5-9/h1-7H,8H2,(H,20,23)
• InChI Key: SKUROKZEAPGSEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=O)CC2=NOC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C16H10Cl2FN3O2
• Molecular Weight: 366.2 g/mol

Description

N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide, also known as DFP-10825, is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. This compound has been shown to have a unique mechanism of action and exhibits promising biochemical and physiological effects, making it a valuable tool for scientific research.

Mechanism of Action

N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide exerts its effects by inhibiting the activity of the enzyme histone deacetylase (HDAC). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, which are proteins that package DNA in the nucleus. Inhibition of HDAC activity by N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide leads to increased acetylation of histones, which in turn leads to changes in gene expression. This mechanism of action makes N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide a valuable tool for studying gene expression and epigenetics.
Biochemical and Physiological Effects:
N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been shown to improve cognitive function and memory in animal models. Furthermore, N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been shown to have a neuroprotective effect, which may make it a valuable therapeutic agent for treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be produced in large quantities with high purity. Furthermore, N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has a unique mechanism of action, which makes it a valuable tool for studying gene expression and epigenetics. However, there are also limitations to using N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide in lab experiments. For example, its mechanism of action may not be relevant to all research questions, and its effects may be different in different cell types or organisms.

Future Directions

There are several future directions for research on N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide. One area of research is to further investigate its potential as a therapeutic agent for treating neurodegenerative diseases and cancer. Another area of research is to study its effects on gene expression and epigenetics in more detail. Additionally, research could be conducted to investigate the potential side effects of N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide and to develop more specific HDAC inhibitors with fewer side effects. Overall, N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has the potential to be a valuable tool for scientific research in a variety of fields.

Synthesis Methods

N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide can be synthesized through a multistep process involving several chemical reactions. The synthesis starts with the reaction of 2,3-dichlorobenzoic acid with thionyl chloride to form 2,3-dichlorobenzoyl chloride. This intermediate is then reacted with 2-amino-5-(4-fluorophenyl)-1,2,4-oxadiazole to form the corresponding amide. The final product, N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide, is obtained by reacting this amide with acetic anhydride and triethylamine.

Scientific Research Applications

N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been used in various scientific research applications, including studies on the central nervous system, inflammation, and cancer. In studies on the central nervous system, N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been shown to have potential as a therapeutic agent for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Inflammation studies have shown that N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has anti-inflammatory properties and can be used to treat inflammatory disorders such as arthritis. Furthermore, N-(2,3-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been shown to have potential as a cancer treatment due to its ability to inhibit cancer cell growth and induce apoptosis.